Cas no 2229484-24-4 (tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate
• CAS No: 2229484-24-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5911369
• PubChem ID: 165621668
• Update Time: 2025-10-25

tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate
• tert-butyl N-[4-methoxy-2-(morpholin-2-yl)phenyl]carbamate
• 2229484-24-4
• EN300-1892198

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-13-6-5-11(20-4)9-12(13)14-10-17-7-8-21-14/h5-6,9,14,17H,7-8,10H2,1-4H3,(H,18,19)
• InChI Key： YXYPUJGJOMCCGI-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate

Introduction to Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate (CAS No. 2229484-24-4)

Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229484-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, a 4-methoxy substituent, and a morpholin-2-yl moiety, contribute to its unique chemical properties and potential applications in drug discovery and development.

The tert-butyl group appended to the carbamate functionality serves multiple purposes in medicinal chemistry. It not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can be crucial for optimizing binding interactions with biological targets. This steric bulk can improve the compound's pharmacokinetic profile by reducing metabolic degradation, thereby potentially increasing its bioavailability. Furthermore, the 4-methoxy substituent on the phenyl ring introduces a hydroxyl group that can participate in hydrogen bonding interactions, further modulating the compound's affinity for biological receptors.

The morpholin-2-yl group is another key structural element that imparts specific chemical and biological properties to this compound. Morpholine derivatives are well-documented for their ability to enhance solubility and improve pharmacological activity in various therapeutic contexts. In particular, the presence of this moiety can influence the compound's interaction with enzymes and receptors, potentially leading to enhanced efficacy or selectivity in biological assays. The combination of these structural features makes Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have shown that subtle changes in the electronic and steric environment of carbamate-based compounds can significantly impact their binding affinity and selectivity. The unique combination of substituents in Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate suggests that it may exhibit distinct pharmacological properties compared to other carbamates. This has prompted researchers to investigate its potential as an intermediate or lead compound in the development of novel therapeutic agents.

In vitro studies have begun to elucidate the biological profile of this compound. Initial experiments suggest that it may possess inhibitory activity against certain enzymes or receptors relevant to therapeutic targets such as kinases, proteases, or ion channels. The tert-butyl group and morpholin-2-yl moiety, in particular, have been observed to modulate binding interactions in a way that could enhance drug-like properties such as potency, selectivity, and metabolic stability. These findings are consistent with emerging trends in drug discovery where structural optimization is guided by both empirical data and computational predictions.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to access novel heterocyclic compounds like Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate. Modern synthetic strategies often involve multi-step reactions that incorporate functional group transformations designed to introduce specific pharmacophoric elements efficiently. The synthesis of this compound typically involves condensation reactions between appropriately substituted phenols and carbamic acid derivatives, followed by protection-deprotection steps to introduce the desired substituents at strategic positions within the molecule.

One of the most compelling aspects of this compound is its potential for further derivatization. By systematically modifying its structural framework, researchers can explore a wide range of analogs with tailored biological activities. This flexibility makes it an attractive scaffold for structure-based drug design initiatives aimed at identifying next-generation therapeutics with improved efficacy and reduced side effects. The growing interest in carbamate-based drugs underscores their significance as pharmacological tools, and compounds like Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate exemplify their potential.

As research continues to uncover new applications for this class of compounds, collaborations between academic institutions and pharmaceutical companies are becoming more frequent. These partnerships enable researchers to leverage complementary expertise and resources, accelerating the discovery and development process. The synthesis, characterization, and biological evaluation of novel carbamates remain active areas of investigation, with compounds like Tert-butyl N-4-methoxy-2-(morpholin-2-yl)phenylcarbamate playing a crucial role in these efforts.

The future prospects for this compound are promising, particularly as computational tools become more sophisticated and high-throughput screening methods become more efficient. These advancements will enable researchers to rapidly assess large libraries of compounds for potential therapeutic activity, including derivatives of Tert-butyl N-4-methoxy-2-(morpholin-2-y l)phen ylcarbamate. By integrating experimental data with computational predictions, scientists can identify promising candidates more quickly than ever before, bringing new treatments to patients faster.

In conclusion,Tert-butyl N - 4 - meth oxy - 2 - ( morph olin - 2 - yl ) phen ylcar bam ate ( CAS No . 2229484 - 24 - 4 ) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with recent advances in synthetic methodologies and computational biology , position it as a valuable asset in ongoing efforts to develop novel therapeutics . As research progresses , this compound is likely to play an increasingly important role in drug discovery initiatives aimed at addressing unmet medical needs across various therapeutic areas .